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Compound of Interest

Compound Name: Antipyrine mandelate

Cat. No.: B15192966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular properties of antipyrine
mandelate, a compound formed from the association of antipyrine and mandelic acid. The
following sections delineate its molecular formula and weight, supported by a clear tabular
summary and a logical diagram illustrating its formation.

Core Molecular Data

The fundamental molecular characteristics of antipyrine mandelate and its constituent
components are summarized below. This data is essential for stoichiometric calculations,
formulation development, and analytical characterization.

Compound Molecular Formula Molecular Weight ( g/mol )
Antipyrine C11H12N20 188.23
Mandelic Acid CsHsOs 152.15
Antipyrine Mandelate C19H20N204 340.38

Formation of Antipyrine Mandelate

Antipyrine mandelate is the resultant compound from the chemical interaction of antipyrine
and mandelic acid. The logical relationship demonstrating this formation is depicted in the

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15192966?utm_src=pdf-interest
https://www.benchchem.com/product/b15192966?utm_src=pdf-body
https://www.benchchem.com/product/b15192966?utm_src=pdf-body
https://www.benchchem.com/product/b15192966?utm_src=pdf-body
https://www.benchchem.com/product/b15192966?utm_src=pdf-body
https://www.benchchem.com/product/b15192966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

following diagram.
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Formation of Antipyrine Mandelate from its constituent molecules.

This guide serves as a foundational resource for professionals engaged in research and
development activities involving antipyrine mandelate. The provided data and visualizations
are intended to facilitate a clear and concise understanding of its fundamental chemical
properties.

 To cite this document: BenchChem. [Antipyrine Mandelate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192966#antipyrine-mandelate-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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